5-hydroxyvaleric acid
5-hydroxyvaleric acid
5-hydroxypentanoic acid is an omega-hydroxy fatty acid consisting of pentanoic acid carrying a hydroxy group at C-5. It is an omega-hydroxy fatty acid, a straight-chain fatty acid and a 5-hydroxy monocarboxylic acid. It derives from a valeric acid. It is a conjugate acid of a 5-hydroxypentanoate.
5-Hydroxy valeric acid, also known as 5-hydroxyvalerate or 4-oxy-butan-carbonsaeure, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxy valeric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxy valeric acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, 5-hydroxy valeric acid is primarily located in the cytoplasm and adiposome. 5-Hydroxy valeric acid participates in a number of enzymatic reactions. In particular, 5-hydroxy valeric acid can be biosynthesized from valeric acid. 5-Hydroxy valeric acid is also a parent compound for other transformation products, including but not limited to, oscr#9, icos#9, and 5-hydroxypentanoyl-CoA.
5-Hydroxy valeric acid, also known as 5-hydroxyvalerate or 4-oxy-butan-carbonsaeure, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxy valeric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxy valeric acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, 5-hydroxy valeric acid is primarily located in the cytoplasm and adiposome. 5-Hydroxy valeric acid participates in a number of enzymatic reactions. In particular, 5-hydroxy valeric acid can be biosynthesized from valeric acid. 5-Hydroxy valeric acid is also a parent compound for other transformation products, including but not limited to, oscr#9, icos#9, and 5-hydroxypentanoyl-CoA.
Brand Name:
Vulcanchem
CAS No.:
13392-69-3
VCID:
VC0081434
InChI:
InChI=1S/C5H10O3/c6-4-2-1-3-5(7)8/h6H,1-4H2,(H,7,8)
SMILES:
C(CCO)CC(=O)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
5-hydroxyvaleric acid
CAS No.: 13392-69-3
Main Products
VCID: VC0081434
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
| CAS No. | 13392-69-3 |
|---|---|
| Product Name | 5-hydroxyvaleric acid |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | 5-hydroxypentanoic acid |
| Standard InChI | InChI=1S/C5H10O3/c6-4-2-1-3-5(7)8/h6H,1-4H2,(H,7,8) |
| Standard InChIKey | PHOJOSOUIAQEDH-UHFFFAOYSA-N |
| SMILES | C(CCO)CC(=O)O |
| Canonical SMILES | C(CCO)CC(=O)O |
| Description | 5-hydroxypentanoic acid is an omega-hydroxy fatty acid consisting of pentanoic acid carrying a hydroxy group at C-5. It is an omega-hydroxy fatty acid, a straight-chain fatty acid and a 5-hydroxy monocarboxylic acid. It derives from a valeric acid. It is a conjugate acid of a 5-hydroxypentanoate. 5-Hydroxy valeric acid, also known as 5-hydroxyvalerate or 4-oxy-butan-carbonsaeure, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxy valeric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxy valeric acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, 5-hydroxy valeric acid is primarily located in the cytoplasm and adiposome. 5-Hydroxy valeric acid participates in a number of enzymatic reactions. In particular, 5-hydroxy valeric acid can be biosynthesized from valeric acid. 5-Hydroxy valeric acid is also a parent compound for other transformation products, including but not limited to, oscr#9, icos#9, and 5-hydroxypentanoyl-CoA. |
| Synonyms | 5-hydroxyvalerate 5-hydroxyvaleric acid |
| PubChem Compound | 25945 |
| Last Modified | Nov 11 2021 |
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